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Nanaomycin A is a quinone bacterial metabolite originally isolated from Streptomyces that has antimicrobial activity. It inhibits the growth of a variety of bacteria (MICs = <0.01-1.56 µg/ml), fungi (MICs = 0.4-3.12 µg/ml), and plant pathogenic fungi (MICs = 0.4-12.5 µg/ml), as well as P. falciparum (IC80 = 0.033 µM). Nanaomycin A is a selective DNA methyltransferase 3B (DNMT3B) inhibitor that inhibits proliferation of HCT116, A549, and HL-60 cancer cells (IC50s = 0.4, 4.1, and 0.8 µM, respectively). Nanaomycin A promotes the differentiation of human induced pluripotent stem (iPS) cells into hepatoblasts at the definitive endoderm cell-to-hepatoblast stage, but not the iPS cell-to-definitive endoderm cell stage, when used at a concentration of 1 µM.
Nanafrocin is a quinone antibiotic isolated from Streptomyces rosa var. notoensis with activity against gram-positive b...